4-2-(Trifluoromethyl)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

- 4-(2-(Trifluoromethyl)phenoxy)piperidine
- 4-[(2-Trifluoromethylphenyl)oxy]piperidine
- 4-[2-(Trifluoromethyl)phenoxy]piperidine
- 4-2-(Trifluoromethyl)phenoxyüpiperidine
- 4-(2-Trifluoromethyl-phQSy)piperidine
- 4-(2-(Trifluoromethyl)phexy)piperidine
- 4-(2-Trifluoromethyl-phenoxy)piperidine
- 4-[2-(Trifluoromethyl)phenoxy]piperidine (ACI)
- 4-[2-(trifluoromethyl) phenoxy]piperidine
- Piperidine, 4-[2-(trifluoromethyl)phenoxy]-
- SB43209
- AKOS000181167
- 4-[2-{Trifluoromethyl}phenoxy]piperidine
- FT-0678071
- 4-2-(Trifluoromethyl)phenoxy piperidine;4-(2-Trifluoromethyl-phQSy)piperidine;Piperidine, 4-[2-(trifluoroMethyl)phenoxy]-
- 4-[2-(trifluoromethyl)-phenoxy]-piperidine
- AM20041209
- BCP23190
- 4-[2-(trifluoromethyl)phenoxy]-piperidine
- 4-(2-TRIFLUOROMETHYLPHENOXY)PIPERIDINE
- 4-[2-(trifluoromethyl)phenoxy)piperidine
- 824390-04-7
- 4-(2-Trifluoromethyl-Phenoxy)-Piperidine
- SCHEMBL83377
- MFCD06248881
- DTXSID60407571
- STL069263
- DB-002186
- G75720
- BBL100344
- 4-2-(Trifluoromethyl)phenoxypiperidine
- MDL： MFCD06248881
- Inchi： 1S/C12H14F3NO/c13-12(14,15)10-3-1-2-4-11(10)17-9-5-7-16-8-6-9/h1-4,9,16H,5-8H2
- InChI Key： MBZJEIRMMYDAFD-UHFFFAOYSA-N
- SMILES： FC(C1C(OC2CCNCC2)=CC=CC=1)(F)F

Computed Properties

Exact Mass: 245.10300
Monoisotopic Mass: 245.10274856g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 21.3Å²

Experimental Properties

Color/Form: liquid
Density: 1.193
Melting Point: 96-97°C/0.5mm
Boiling Point: 301ºC
Flash Point: 136ºC
Refractive Index: 1.473
Water Partition Coefficient: Slightly soluble in water.
PSA: 21.26000
LogP: 3.16500
Solubility: Not determined

4-2-(Trifluoromethyl)phenoxypiperidine Security Information

Hazard Category Code： XI: irritant substance
Hazardous Material Identification：
HazardClass：IRRITANT

4-2-(Trifluoromethyl)phenoxypiperidine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-2-(Trifluoromethyl)phenoxypiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	023274-5g	4-[2-(Trifluoromethyl)phenoxy]piperidine	824390-04-7		5g	12289CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	023274-1g	4-[2-(Trifluoromethyl)phenoxy]piperidine	824390-04-7		1g	3510CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	023274-250mg	4-[2-(Trifluoromethyl)phenoxy]piperidine	824390-04-7		250mg	942CNY	2021-05-07
Chemenu	CM180372-5g	4-[2-(Trifluoromethyl)phenoxy]piperidine	824390-04-7	95+%	5g	$503	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	023274-1g	4-[2-(Trifluoromethyl)phenoxy]piperidine	824390-04-7		1g	3510.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	023274-250mg	4-[2-(Trifluoromethyl)phenoxy]piperidine	824390-04-7		250mg	942.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	023274-5g	4-[2-(Trifluoromethyl)phenoxy]piperidine	824390-04-7		5g	12289.0CNY	2021-07-05
TRC	T895673-50mg	4-[2-(Trifluoromethyl)phenoxy]piperidine	824390-04-7		50mg	$ 50.00	2022-06-02
TRC	T895673-100mg	4-[2-(Trifluoromethyl)phenoxy]piperidine	824390-04-7		100mg	$ 65.00	2022-06-02
TRC	T895673-500mg	4-[2-(Trifluoromethyl)phenoxy]piperidine	824390-04-7		500mg	$ 160.00	2022-06-02

4-2-(Trifluoromethyl)phenoxypiperidine Production Method

Production Method 1

444-30-4

824390-04-7

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 14 h, rt
1.2 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 16 h, rt

Reference

Development of a Liver-Targeted Stearoyl-CoA Desaturase (SCD) Inhibitor (MK-8245) to Establish a Therapeutic Window for the Treatment of Diabetes and Dyslipidemia

Oballa, Renata M.; et al, Journal of Medicinal Chemistry, 2011, 54(14), 5082-5096

Production Method 2

444-30-4

824390-04-7

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 16 h, 80 °C
2.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 16 h, 0 °C → rt
2.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

Discovery of Bispecific Antagonists of Retinol Binding Protein 4 That Stabilize Transthyretin Tetramers: Scaffolding Hopping, Optimization, and Preclinical Pharmacological Evaluation as a Potential Therapy for Two Common Age-Related Comorbidities

Cioffi, Christopher L. ; et al, Journal of Medicinal Chemistry, 2020, 63(19), 11054-11084

Production Method 3

921605-76-7

824390-04-7

Reaction Conditions

1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 16 h, 0 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

Discovery of Bispecific Antagonists of Retinol Binding Protein 4 That Stabilize Transthyretin Tetramers: Scaffolding Hopping, Optimization, and Preclinical Pharmacological Evaluation as a Potential Therapy for Two Common Age-Related Comorbidities

Cioffi, Christopher L. ; et al, Journal of Medicinal Chemistry, 2020, 63(19), 11054-11084

Production Method 4

824390-04-7

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 16 h, 0 °C → rt
2.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 16 h, 80 °C
3.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 16 h, 0 °C → rt
3.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

Discovery of Bispecific Antagonists of Retinol Binding Protein 4 That Stabilize Transthyretin Tetramers: Scaffolding Hopping, Optimization, and Preclinical Pharmacological Evaluation as a Potential Therapy for Two Common Age-Related Comorbidities

Cioffi, Christopher L. ; et al, Journal of Medicinal Chemistry, 2020, 63(19), 11054-11084

Production Method 5

824390-04-7

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; 8 h, 0 °C → rt
2.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 16 h, 0 °C → rt
3.1 Reagents: Cesium carbonate Solvents: Dimethylformamide ; 16 h, 80 °C
4.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 16 h, 0 °C → rt
4.2 Reagents: Sodium bicarbonate Solvents: Water ; neutralized, rt

Reference

Discovery of Bispecific Antagonists of Retinol Binding Protein 4 That Stabilize Transthyretin Tetramers: Scaffolding Hopping, Optimization, and Preclinical Pharmacological Evaluation as a Potential Therapy for Two Common Age-Related Comorbidities

Cioffi, Christopher L. ; et al, Journal of Medicinal Chemistry, 2020, 63(19), 11054-11084